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Compound Focus: Disodium pamoate monohydrate

CAS No.: 71607-30-2

Cat. No.: S949911

Get Quote

Chemical Identity and Properties

The table below summarizes the core chemical and physical properties of disodium pamoate monohydrate:

Property Specification

CAS Number (Monohydrate)
[1]

71607-30-2

CAS Number (Anhydrous) [2]

[3]

6640-22-8

Molecular Formula [1] C₂₃H₁₆Na₂O₇

Molecular Weight [1] 450.35 g/mol

Appearance [4] Yellow, crystalline powder

Melting Point [2] ~300 °C

Water Solubility [3] ~43 g/L at 20°C

Synonyms Pamoic acid disodium salt, Sodium pamoate, Disodium embonate [2]
[1] [4]
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Biological Activity and Mechanism

Disodium pamoate is a potent and well-characterized agonist for the orphan G-protein coupled receptor

(GPCR) GPR35 [2] [3]. The following diagram illustrates the key signaling pathways and experimental

outcomes associated with its activity:
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Key signaling pathways of disodium pamoate via GPR35 activation.

The biological activity is quantitatively summarized below:
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Biological Assay Effect / EC₅₀ Value

GPR35 Agonism [2] 79 nM

GPR35 Internalization [2] 22 nM

ERK1/2 Activation [2] 65 nM

β-arrestin2 Recruitment [2] Potent

In Vivo Antinociception [3] Effective (ED₅₀ ~40.5 mg/kg in mice)

Pharmaceutical Applications

A primary industrial application of disodium pamoate is to form poorly soluble pamoate salts of active

pharmaceutical ingredients (APIs). This technique is used to create long-acting injectable or implantable

drug formulations, as the low solubility of the pamoate salt complex leads to slow release and sustained

duration of action [5] [6]. A specific example documented in a patent is its use in forming olanzapine

pamoate monohydrate, a long-acting antipsychotic injection [5].

Experimental Protocol

The following methodology is adapted from a patent for preparing an API pamoate salt (olanzapine pamoate

monohydrate), providing a practical workflow [5]:
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1. Dissolve Pamoic Acid
in Aqueous Base (e.g., NaOH)

2. Add API Base Solution
(e.g., Olanzapine free base)

with mixing

3. Precipitate Salt
by adjusting pH
(e.g., with HCl)

4. Stir the Reaction Mixture
at room temperature

5. Isolate Solid Product
by filtration

6. Dry the Product
under vacuum
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General workflow for preparing an API pamoate salt [5].

Key Process Parameters [5]:

Solvent: The reaction is typically carried out in a mixture of water and a water-miscible organic
solvent like acetone.

Temperature: The process is conducted at or below room temperature to facilitate precipitation.
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pH Control: The precipitation is initiated by adding a mineral acid (e.g., hydrochloric acid) to the

reaction mixture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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